Cas no 906159-18-0 (2,6-difluoro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide)

2,6-Difluoro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide is a structurally complex benzamide derivative featuring a furan and tetrahydroisoquinoline moiety. Its unique molecular architecture, combining fluorine substituents with heterocyclic systems, suggests potential utility in medicinal chemistry and pharmaceutical research. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the tetrahydroisoquinoline scaffold may confer affinity for biological targets such as receptors or enzymes. This compound is of interest for structure-activity relationship (SAR) studies, particularly in the development of CNS-active agents or enzyme inhibitors. Its synthesis requires precise control to ensure purity and yield, making it a valuable intermediate for specialized applications.
2,6-difluoro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide structure
906159-18-0 structure
Product name:2,6-difluoro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide
CAS No:906159-18-0
MF:C22H20F2N2O2
MW:382.403212547302
CID:5495406

2,6-difluoro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(furan-2-yl)ethyl]-2,6-difluorobenzamide
    • 2,6-difluoro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide
    • Inchi: 1S/C22H20F2N2O2/c23-17-7-3-8-18(24)21(17)22(27)25-13-19(20-9-4-12-28-20)26-11-10-15-5-1-2-6-16(15)14-26/h1-9,12,19H,10-11,13-14H2,(H,25,27)
    • InChI Key: UMJKSMZJOWPBSZ-UHFFFAOYSA-N
    • SMILES: C(NCC(N1CCC2=C(C1)C=CC=C2)C1=CC=CO1)(=O)C1=C(F)C=CC=C1F

2,6-difluoro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2660-0021-20μmol
2,6-difluoro-N-[2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]benzamide
906159-18-0 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2660-0021-2mg
2,6-difluoro-N-[2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]benzamide
906159-18-0 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2660-0021-100mg
2,6-difluoro-N-[2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]benzamide
906159-18-0 90%+
100mg
$248.0 2023-05-16
Life Chemicals
F2660-0021-10mg
2,6-difluoro-N-[2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]benzamide
906159-18-0 90%+
10mg
$79.0 2023-05-16
Life Chemicals
F2660-0021-15mg
2,6-difluoro-N-[2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]benzamide
906159-18-0 90%+
15mg
$89.0 2023-05-16
Life Chemicals
F2660-0021-20mg
2,6-difluoro-N-[2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]benzamide
906159-18-0 90%+
20mg
$99.0 2023-05-16
Life Chemicals
F2660-0021-4mg
2,6-difluoro-N-[2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]benzamide
906159-18-0 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2660-0021-50mg
2,6-difluoro-N-[2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]benzamide
906159-18-0 90%+
50mg
$160.0 2023-05-16
Life Chemicals
F2660-0021-5μmol
2,6-difluoro-N-[2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]benzamide
906159-18-0 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2660-0021-30mg
2,6-difluoro-N-[2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]benzamide
906159-18-0 90%+
30mg
$119.0 2023-05-16

Additional information on 2,6-difluoro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide

Comprehensive Overview of 2,6-Difluoro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide (CAS No. 906159-18-0)

2,6-Difluoro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide (CAS No. 906159-18-0) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule combines a furan ring, a tetrahydroisoquinoline moiety, and a difluorobenzamide group, making it a versatile candidate for drug discovery and medicinal chemistry applications. Its unique architecture and functional groups contribute to its potential bioactivity, particularly in targeting specific enzymes or receptors.

The compound’s CAS number 906159-18-0 serves as a critical identifier in regulatory and scientific databases, ensuring precise tracking in research and development. Researchers often explore its synthetic pathways, physicochemical properties, and biological activity, aligning with the growing demand for novel small-molecule therapeutics. The inclusion of fluorine atoms enhances its metabolic stability and binding affinity, a trend increasingly leveraged in modern drug design to improve pharmacokinetics.

In recent years, the scientific community has focused on heterocyclic compounds like 2,6-difluoro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide due to their potential in treating neurological and inflammatory disorders. This aligns with broader trends in precision medicine and targeted therapy, where researchers seek molecules with high specificity and minimal off-target effects. The tetrahydroisoquinoline scaffold, in particular, is known for its presence in bioactive alkaloids, further elevating interest in this compound.

From a synthetic chemistry perspective, the preparation of CAS 906159-18-0 involves multi-step organic reactions, often requiring catalysis and chiral resolution techniques. Optimizing its synthesis is a key area of investigation, as efficient production methods are essential for scaling up preclinical studies. Computational tools like molecular docking and QSAR modeling are frequently employed to predict its interactions with biological targets, reducing trial-and-error in lab settings.

The compound’s solubility, stability, and bioavailability are also critical parameters under scrutiny, especially in the context of formulation development. These properties influence its suitability for oral or injectable administration, a common query among researchers and developers. Additionally, its potential metabolites and toxicity profile are studied to ensure safety in therapeutic applications, reflecting the industry’s emphasis on translational research.

Beyond pharmaceuticals, 2,6-difluoro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide may find applications in agrochemicals or material science, given the versatility of its structural motifs. For instance, furan derivatives are known for their role in polymer chemistry, while fluorinated benzamides contribute to advanced material properties. Such interdisciplinary potential makes this compound a subject of cross-industry collaboration.

In summary, CAS 906159-18-0 represents a compelling case study in the intersection of medicinal chemistry, synthetic methodology, and drug development. Its multifaceted applications and alignment with contemporary research priorities underscore its relevance in both academic and industrial settings. As the scientific community continues to explore its potential, this compound may pave the way for breakthroughs in therapeutic innovation and molecular design.

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